Cas no 1021392-83-5 (3-(Aminomethyl)-N-benzyloxetan-3-amine)

• Product Name: 3-(Aminomethyl)-N-benzyloxetan-3-amine
• CAS No: 1021392-83-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD17168407
• CID: 1073515
• PubChem ID: 57415855
• Update Time: 2025-11-06

3-(Aminomethyl)-N-benzyloxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-N-benzyloxetan-3-amine
• 3-[(Phenylmethyl)amino]-3-oxetanemethanamine
• (3-aminomethyl-oxetan-3-yl)-benzyl-amine
• AK141846
• C-8327
• PB25637
• RP07418
• SureCN77054
• Y6821
• 3-[(Phenylmethyl)amino]-3...
• 3-[(benzyl)aMino]-3-oxetaneMethanaMine
• KIIWSWUJHJELRW-UHFFFAOYSA-N
• 3-(aminomethyl)-N-benzyl-3-oxetanamine
• ST1020103
• 3-OXETANEMETHANAMINE, 3-[(PHENYLMETHYL)AMINO]-
• MFCD17168407
• 1021392-83-5
• DB-098964
• SY098679
• W-204447
• A896890
• AKOS015949494
• SCHEMBL77054
• DTXSID80725547
• AS-32741
• WQB39283
• CS-0051728
• J-511442

• MDL： MFCD17168407
• Inchi： 1S/C11H16N2O/c12-7-11(8-14-9-11)13-6-10-4-2-1-3-5-10/h1-5,13H,6-9,12H2
• InChI Key： KIIWSWUJHJELRW-UHFFFAOYSA-N
• SMILES： O1CC(CN)(C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3
• XLogP3: -0.1

3-(Aminomethyl)-N-benzyloxetan-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C